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Compound of Interest

Compound Name: Auxinole

Cat. No.: B1665333

Technical Support Center: Auxinole

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the solubility of Auxinole. Below you will find
troubleshooting guides and FAQs to facilitate your experiments.

Solubility Data

The solubility of Auxinole has been determined in various common laboratory solvents. The
following table summarizes the quantitative data for easy comparison.

Concentration )
Solvent Molarity (mM) Notes
(mg/mL)

Use fresh, anhydrous

Dimethyl Sulfoxide DMSO as moisture
64 - 2125[1][2] 199.14 - =2388.96[1][2]

(DMSO) can reduce

solubility[3].

Ethanol 5-125 ~15.5 - 38.90 -

Water Insoluble - -

Other Polar Organic Soluble in methanol,
Soluble -

Solvents acetone, and DMF.

Experimental Protocols
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Protocol for Preparing a Concentrated Stock Solution of
Auxinole in DMSO

This protocol describes the preparation of a 200 mM stock solution of Auxinole in DMSO.
Materials:

e Auxinole powder (MW: 321.37 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator bath (optional)

Procedure:

Weighing Auxinole: Accurately weigh 50 mg of Auxinole powder and place it into a sterile
container.

¢ Adding Solvent: Add 0.77 mL of anhydrous DMSO to the Auxinole powder.

» Dissolution: Vortex the mixture vigorously until the Auxinole is completely dissolved. If
particulates remain, sonicate the solution for 5-10 minutes in a bath sonicator. Gentle
warming to 37°C can also aid dissolution, but avoid excessive heat.

o Storage: Store the 200 mM stock solution at -20°C or below for long-term stability. It is
recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles. The DMSO
stock solution is reported to be stable at -15°C.

Workflow for Preparing Working Solutions in Aqueous
Buffers
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Serially dilute stock
into aqueous buffer (e.g., PBS)

Vortex during dilution
to prevent precipitation

Final Application

Use immediately in
cell-based assays or experiments
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Caption: Experimental workflow for preparing Auxinole working solutions.

Auxin Signaling Pathway

Auxinole functions as an antagonist in the auxin signaling pathway. It competitively inhibits the
formation of the TIR1-IAA-Aux/IAA complex, thereby blocking downstream auxin-responsive

gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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